Cas no 65535-49-1 (2H-1-Benzopyran-2-one, 8-acetyl-7-(phenylmethoxy)-)

• Product Name: 2H-1-Benzopyran-2-one, 8-acetyl-7-(phenylmethoxy)-
• CAS No: 65535-49-1
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 1689531
• PubChem ID: 14101447
• Update Time: 2025-04-21

2H-1-Benzopyran-2-one, 8-acetyl-7-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 8-acetyl-7-(phenylmethoxy)-
• 8-acetyl-7-phenylmethoxychromen-2-one
• 8-acetyl-7-(benzyloxy)-2H-chromen-2-one
• UNII-4SJE4EN2VV
• DTXSID60555920
• BDBM50332028
• SCHEMBL7518570
• PD183246
• CHEMBL1290111
• 4SJE4EN2VV
• 65535-49-1
• 8-Ethanoyl-7-phenylmethoxy-chromen-2-one
• 8-Acetyl-7-(benzyloxy)-2H-1-benzopyran-2-one

• Inchi： 1S/C18H14O4/c1-12(19)17-15(21-11-13-5-3-2-4-6-13)9-7-14-8-10-16(20)22-18(14)17/h2-10H,11H2,1H3
• InChI Key： QMLSJCDSHGYBMT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=C2C=CC(=O)OC2=C1C(C)=O

Computed Properties

• Exact Mass: 294.08922
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6